Cas no 79491-45-5 (2,6-dibromo-3-methoxy-pyridine)

2,6-dibromo-3-methoxy-pyridine structure
79491-45-5 structure
Product Name:2,6-dibromo-3-methoxy-pyridine
CAS No:79491-45-5
MF:C6H5Br2NO
MW:266.917999982834
MDL:MFCD26743441
CID:1031608
PubChem ID:11334637
Update Time:2024-10-27

2,6-dibromo-3-methoxy-pyridine Chemical and Physical Properties

Names and Identifiers

    • 2,6-Dibromo-3-methoxypyridine
    • AGN-PC-0070M8
    • AK126934
    • KB-226036
    • Pyridine, 2,6-dibromo-3-methoxy-
    • QC-9874
    • 2,6-dibromo-3-methoxy-pyridine
    • 2,6-dibromo-3-methoxylpyridine
    • JFWDQTIVECPBDE-UHFFFAOYSA-N
    • AM87213
    • FCH2480297
    • AX8248725
    • 2,6-Dibromo-3-methoxypyridine (ACI)
    • AKOS016012798
    • DTXSID50462750
    • EN300-262344
    • MFCD26743441
    • 79491-45-5
    • FT-0731020
    • DS-5337
    • CS-0061892
    • SY287705
    • SCHEMBL2144116
    • DTXCID90413569
    • DA-27158
    • MDL: MFCD26743441
    • Inchi: 1S/C6H5Br2NO/c1-10-4-2-3-5(7)9-6(4)8/h2-3H,1H3
    • InChI Key: JFWDQTIVECPBDE-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(OC)=C(Br)N=1

Computed Properties

  • Exact Mass: 266.87174g/mol
  • Monoisotopic Mass: 264.87379g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 112
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 22.1
  • XLogP3: 2.9

2,6-dibromo-3-methoxy-pyridine Pricemore >>

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2,6-dibromo-3-methoxy-pyridine Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethyl sulfoxide ;  2 h, reflux
1.2 Solvents: Water ;  30 min, 50 °C
Reference
Lead identification of benzimidazolone and azabenzimidazolone arylsulfonamides as CC-chemokine receptor 4 (CCR4) antagonists
Miah, Afjal H.; Abas, Hossay; Begg, Malcolm; Marsh, Benjamin J.; O'Flynn, Daniel E.; et al, Bioorganic & Medicinal Chemistry, 2014, 22(15), 4298-4311

Production Method 2

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethyl sulfoxide ;  1.5 h, 70 °C
Reference
Phosphoinositide-3-kinase inhibitors: Evaluation of substituted alcohols as replacements for the piperazine sulfonamide portion of AMG 511
Lanman, Brian A.; Reed, Anthony B.; Cee, Victor J.; Hong, Fang-Tsao; Pettus, Liping H.; et al, Bioorganic & Medicinal Chemistry Letters, 2014, 24(24), 5630-5634

Production Method 3

Reaction Conditions
1.1 Catalysts: Potassium carbonate
Reference
Synthetic uses of the sequential ring positional reactivity in pyridin-3-ol and derivatives
Clark, Gary J.; Deady, Leslie W., Australian Journal of Chemistry, 1981, 34(4), 927-32

2,6-dibromo-3-methoxy-pyridine Raw materials

2,6-dibromo-3-methoxy-pyridine Preparation Products

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